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Compound of Interest

Compound Name: FM 100

Cat. No.: B1171896

The designation "FM 100" is applied to a diverse range of subjects across various scientific and
technical fields, leading to potential ambiguity without additional context. Investigations reveal
that "FM 100" does not refer to a single, universally recognized chemical compound for which
dissolution and experimental preparation protocols are commonly available. Instead, the term
is associated with a variety of products, methodologies, and even a chemical element.

For researchers, scientists, and drug development professionals, it is crucial to distinguish
between these different applications to ensure the correct information is being accessed and
applied. Below is a summary of the distinct identities of "FM 100" found in the public domain.

FUCLEAR FM-100: A Tackifying Resin

In the field of material science, FUCLEAR FM-100 is identified as a hydrogenated C9 aromatic
hydrocarbon resin.[1] It is primarily used as a tackifier in the manufacturing of hot melt
adhesives, particularly for EVA (ethylene-vinyl acetate) and SBC (styrene-butadiene
copolymer) based products. Its key characteristics include a high softening point, low melt-
viscosity, and excellent thermal stability and weather resistance.[1] This product is not intended
for biological or pharmaceutical research experiments.

Farnsworth-Munsell 100 Hue Test: A Measure of Color
Vision

In the realms of ophthalmology and psychology, "FM 100" refers to the Farnsworth-Munsell 100
Hue Test. This is a standardized method for assessing an individual's color vision acuity.[2][3]

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b1171896?utm_src=pdf-interest
https://www.benchchem.com/product/b1171896?utm_src=pdf-body
https://www.benchchem.com/product/b1171896?utm_src=pdf-body
https://www.benchchem.com/product/b1171896?utm_src=pdf-body
https://www.specialchem.com/adhesives/product/united-performance-materials-fuclear-fm-100
https://www.specialchem.com/adhesives/product/united-performance-materials-fuclear-fm-100
https://www.benchchem.com/product/b1171896?utm_src=pdf-body
https://www.researchgate.net/figure/Statistical-comparisons-of-the-FM-100-results-total-number-of-mistakes-Comparisons_fig8_301562197
https://dspace.lu.lv/items/ee4639cf-e0c0-4fb9-91d6-8db4bf3c406f
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1171896?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

[4] The test requires subjects to arrange a series of colored caps in order of gradually changing
hue. The results can indicate the presence and nature of color vision deficiencies.[2][3]

FM-100 by Droplet Measurements Technology: An
Instrument for Atmospheric Science

For atmospheric and environmental scientists, the FM-100 is a high-speed droplet
spectrometer.[5][6] This instrument is designed to measure the size and distribution of fog and
cloud droplets, providing valuable data for meteorological research.[6]

SITRANS FM100: An Industrial Flowmeter

In an industrial context, the SITRANS FM100 is a flowmeter developed by Siemens. It is used
for measuring the flow rates of conductive liquids in various industrial processes.[7]

Fermium (Fm): The Chemical Element with Atomic
Number 100

In chemistry and physics, the symbol "Fm" and the atomic number 100 belong to the element
Fermium.[8][9][10][11][12] Named after the physicist Enrico Fermi, Fermium is a synthetic,
highly radioactive actinide element.[8][9][10][11] It is produced in only microscopic quantities for
the purpose of fundamental scientific research.[10] Due to its extreme rarity and high
radioactivity, it is not a substance that would be handled or prepared in a typical laboratory
setting for general experiments.[8][10]

FM 100-15: A U.S. Army Field Manual

Within the military domain, "FM 100-15" refers to a United States Army field manual that
outlines doctrine for corps operations.[13]

Conclusion: Clarification Required for Experimental
Protocols

Given the varied and unrelated applications of the term "FM 100," it is not possible to provide a
detailed application note and protocol for dissolving and preparing it for experiments without
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further, more specific information. The nature of "FM 100" as a chemical compound for
laboratory use as implied by the query is not supported by the available information.

To receive the appropriate guidance, it is essential for the user to provide additional details,
such as:

e The full chemical name or a more specific product identifier.
e The chemical class or intended biological target.
e The context of the experiments (e.g., cell culture, in vivo studies, biochemical assays).

Without this clarification, any attempt to create a protocol would be speculative and potentially
hazardous. Researchers and professionals are urged to consult the manufacturer's
specifications and safety data sheets for any chemical or material they intend to use in their
experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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and Technology]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1171896#how-to-dissolve-and-prepare-fm-100-for-
experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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